Cas no 532-32-1 (Sodium benzoate)

• Product Name: Sodium benzoate
• CAS No: 532-32-1
• MF: C₇H₅NaO₂
• MW: 144.103173017502
• MDL: MFCD00012463
• CID: 38080
• PubChem ID: 24886163
• Update Time: 2025-07-30

Sodium benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, sodium salt
• BENZOTRON(R)
• FEMA 3025
• NATRIIBENZOAS
• PUROX S
• SODIUM BENZOATE
• antimol
• benzoansodny
• benzoatedesodium
• benzoateofsoda
• benzoatesodium
• benzoesaeure(na-salz)
• femanumber3025
• sobenate
• sodiumbenzoate,medicinal
• sodiumbenzoicacid
• ucephan
• benzoic acid sodium crystalline
• SODIUM BENZOATE BP 93
• Sodium Benzoate [for Biochemical Research]
• ACS
• Butyryl chloride
• BENZOTRON™
• Benzoic Acid Sodium Salt
• 河南苯甲酸钠生产厂家
• Benzoate sodium
• Benzoate of soda
• Benzoate, sodium
• Natrium benzoicum
• Caswell No. 746
• Benzoan sodny [Czech]
• FEMA Number 3025
• FEMA No. 3025
• Benzoesaeure (na-salz) [German]
• Sodium benzoate solution
• Carboxybenzene sodium salt
• EPA Pesticide Chemical Code 009103
• OJ245FE5EU
• E211
• sodium;benzoate
• Benzoic acid, sodium salt (1:1)
• Sodiumbenzo
• Sodiunm benzoate
• AKOS003053000
• BzONa
• SODIUM BENZOATE COMPONENT OF UCEPHAN
• S0593
• UCEPHAN COMPONENT SODIUM BENZOATE
• Sodium benzoate (JP18/NF)
• CCRIS 3921
• CHEMBL1356
• SODIUM BENZOATE [FHFI]
• NS00074364
• Benzoan sodny
• SODIUM BENZOATE [WHO-DD]
• s panax mist
• s panax mist for refill
• CHEBI:113455
• EINECS 208-534-8
• SODIUM BENZOATE [JAN]
• AKOS015890021
• SODIUM BENZOATE (MART.)
• SODIUM BENZOATE [EP MONOGRAPH]
• NCGC00254072-01
• INS-211
• Microcare sb
• 532-32-1
• UNII-OJ245FE5EU
• SODIUM BENZOATE [FCC]
• SODIUM BENZOATE [MI]
• Sodiumbenzoate
• monosodium benzoate
• DTXCID90140
• Q423971
• HSDB 696
• s panax all in one mist
• Flavor and Extract Manufacturers' Association No. 3025
• Sodium benzoate (TN)
• SCHEMBL823
• Sodium benzoate [USAN:JAN:NF]
• SODIUM BENZOATE (EP MONOGRAPH)
• J-519752
• MFCD00012463
• SODIUM BENZOATE [HSDB]
• SODIUM BENZOATE COMPONENT OF AMMONUL
• SODIUM BENZOATE [USP-RS]
• CCG-266169
• Benzoesaeure (na-salz)
• CS-0017788
• SODIUM BENZOATE [MART.]
• DTXSID1020140
• AI3-07835
• INS NO.211
• SODIUM BENZOATE [VANDF]
• benzoic acid sodium
• CAS-532-32-1
• SODIUM BENZOATE [ORANGE BOOK]
• SODIUM BENZOATE (II)
• Tox21_300125
• D02277
• Sodium Benzoate,(S)
• Fuminaru
• AMMONUL COMPONENT SODIUM BENZOATE
• SODIUM BENZOATE (USP-RS)
• A829462
• DA-57965
• SODIUM BENZOATE [II]
• SODIUM BENZOATE [USAN]
• EC 208-534-8
• E-211
• HY-Y1316
• FS36694
• 208-534-8
• Sodium benzoate

• MDL： MFCD00012463
• Inchi： 1S/C7H6O2.Na/c8-7(9)6-4-2-1-3-5-6;/h1-5H,(H,8,9);/q;+1/p-1
• InChI Key： WXMKPNITSTVMEF-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(C1C=CC=CC=1)=O
• BRN： 3572467

Computed Properties

• Exact Mass: 144.01900
• Monoisotopic Mass: 144.018724
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.1

Experimental Properties

• Color/Form: White particles or crystalline powder
• Density: 1,44 g/cm3
• Melting Point: >300 °C (lit.)
• Boiling Point: 249.3 °C at 760 mmHg
• Flash Point: Fahrenheit: >212 ° f
  Celsius: >100 ° c
  
• PH: 7.0-8.5 (25℃, 1M in H2O)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable, but may be moisture senstive. Incompatible with strong oxidizing agents, alkalis, mineral acids.
• PSA: 40.13000
• LogP: 0.05010
• Sensitiveness: Sensitive to humidity
• Merck: 8582
• FEMA: 3025
• Solubility: Soluble in water, slightly soluble in alcohol.

Sodium benzoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36
• Safety Instruction： S24/25
• RTECS：DH6650000
• Hazardous Material Identification：
• Safety Term：S24/25
• TSCA：Yes
• Toxicity：LD50 orally in rats: 4.07 g/kg (Smyth, Carpenter)
• Storage Condition：room temp
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on Sodium benzoate

Sodium Benzoate (532-32-1): Chemical Properties and Applications in Biomedicine

Sodium benzoate (CAS 532-32-1), a sodium salt of benzoic acid, is a widely used preservative and antimicrobial agent in the food, pharmaceutical, and cosmetic industries. Its chemical formula is C₇H₅NaO₂, and it exhibits excellent solubility in water, making it ideal for liquid formulations. In biomedicine, sodium benzoate has gained attention for its potential therapeutic effects, particularly in neurodegenerative diseases such as Alzheimer's and Parkinson's. Research indicates that it may act as a D-amino acid oxidase (DAAO) inhibitor, reducing neurotoxic metabolites linked to these conditions. Additionally, its role in drug delivery systems and biocompatibility studies underscores its versatility in pharmaceutical applications.

Sodium Benzoate (532-32-1) in Drug Formulation and Safety Studies

The inclusion of sodium benzoate (532-32-1) in drug formulations is a topic of significant interest due to its dual role as a preservative and a potential active ingredient. Recent studies have explored its use in pediatric syrups and intravenous solutions, where its stability and low toxicity are critical. However, debates persist regarding its safety profile, particularly concerning benzene formation under specific conditions, such as exposure to vitamin C. Regulatory agencies like the FDA and EFSA have set strict limits on its usage, emphasizing the need for quality control in manufacturing. Researchers are also investigating its synergistic effects with other compounds to enhance therapeutic outcomes while minimizing risks.

Sodium Benzoate (532-32-1) and Its Role in Neuroprotection and Mental Health

Emerging research highlights sodium benzoate (532-32-1) as a promising candidate for neuroprotection and mental health interventions. Clinical trials have demonstrated its efficacy in improving cognitive function in patients with schizophrenia and depression, attributed to its modulation of glutamate levels in the brain. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential. Moreover, its anti-inflammatory properties are being studied in the context of neuroinflammation, a key factor in neurodegenerative disorders. These findings align with the growing demand for multifunctional pharmaceuticals that address both symptoms and underlying causes of complex diseases.

Sodium Benzoate (532-32-1) in Cancer Research and Adjuvant Therapy

In oncology, sodium benzoate (532-32-1) is being investigated for its potential role in cancer adjuvant therapy. Preclinical studies suggest that it may inhibit tumor growth by disrupting cellular metabolism and inducing apoptosis in certain cancer cell lines. Its low toxicity profile makes it an attractive candidate for combination therapies, particularly in chemotherapy sensitization. Researchers are also exploring its use in nanoparticle drug carriers to improve targeted delivery. While these applications are still in early stages, they reflect the compound's expanding relevance in precision medicine and personalized treatment strategies.

Future Prospects of Sodium Benzoate (532-32-1) in Biomedical Innovation

The future of sodium benzoate (532-32-1) in biomedicine is shaped by ongoing advancements in drug discovery and biotechnology. Innovations such as green synthesis methods and sustainable production are expected to enhance its accessibility and reduce environmental impact. Additionally, its integration into smart drug delivery systems and biodegradable materials could revolutionize treatment paradigms. As interdisciplinary research continues to uncover new applications, sodium benzoate's role in addressing global health challenges—from infectious diseases to chronic conditions—will likely expand, solidifying its position as a cornerstone of modern pharmaceutical science.